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Introduction

Taniborbactam (formerly VNRX-5133) is a novel, non-f-lactam, broad-spectrum 3-lactamase
inhibitor (BLI) that is being developed to combat antibiotic resistance in Gram-negative bacteria.[1]
[2] Itis unique in its ability to inhibit both serine-B-lactamases (SBLs) of Ambler classes A, C, and D,
and metallo-B-lactamases (MBLS) of class B.[1][3][4] This dual-spectrum activity addresses a critical
gap in the current arsenal of BLIs, many of which are ineffective against MBLs. This technical guide
provides an in-depth overview of the chemical structure, properties, mechanism of action, and key
experimental data related to taniborbactam.

Chemical Structure and Properties

Taniborbactam is a bicyclic boronate derivative.[5][6] The boron atom is key to its inhibitory activity,
enabling it to mimic the tetrahedral transition state of 3-lactam hydrolysis.[5]

Chemical Structure:

l».Chemical structure of taniborbactam.[<a href=7]"
src="https://www.researchgate.net/profile/Alireza-
Abdolmaleki/publication/364271168/figure/figl/AS:1143128109596706 @1666759148783/Chemical-
structure-of-taniborbactam.png” width="300"/>

IUPAC Name: (3R)-3-[[2-[4-(2-Aminoethylamino)cyclohexyl]acetyllamino]-2-hydroxy-3,4-dihydro-
1,2-benzoxaborinine-8-carboxylic acid[2]
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Physicochemical Properties

A summary of the key physicochemical properties of taniborbactam is presented in the table below.

Property Value Reference
Molecular Formula C19H28BN305 [2]
Molecular Weight 389.26 g/mol [2]
CAS Number 1613267-49-4 (free base) [7]

2244235-49-0 (dihydrochloride) [8]

Soluble in DMSO and water.[3]

Solubility 4] [31[4]
XLogP 1.19 [9]
Hydrogen Bond Donors 5 [9]
Hydrogen Bond Acceptors 7 [9]
Rotatable Bonds 8 [9]
Topological Polar Surface Area 133.91 A2 [9]

Mechanism of Action

Taniborbactam exhibits a dual mechanism of action, enabling it to inhibit both serine and metallo-3-
lactamases through different modes of interaction.

Inhibition of Serine B-Lactamases (SBLS)

Against SBLs (Classes A, C, and D), taniborbactam acts as a reversible covalent inhibitor. The
boron atom forms a covalent bond with the catalytic serine residue in the active site of the enzyme.
This forms a stable, tetrahedral intermediate that mimics the transition state of B-lactam hydrolysis,
effectively trapping the enzyme in an inactive state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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